ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate
Overview
Description
ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its specific interactions and applications in chemistry, biology, medicine, and industry.
Chemical Reactions Analysis
ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This involves the gain of electrons and can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one atom or group in the molecule with another. Common reagents include halogens and nucleophiles.
Addition: This involves the addition of atoms or groups to a molecule, often facilitated by catalysts.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate has a wide range of scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its interactions with biological molecules and its potential effects on biological systems.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.
Industry: this compound is used in the production of various industrial products, where its unique properties are leveraged for specific applications.
Mechanism of Action
The mechanism of action of ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research, aiming to elucidate the detailed mechanisms by which the compound exerts its effects.
Comparison with Similar Compounds
ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with comparable chemical structures or properties The comparison involves examining factors such as reactivity, stability, and specific applications
Conclusion
This compound is a compound with significant potential in scientific research and industrial applications Its unique properties and interactions make it a valuable subject of study in chemistry, biology, medicine, and industry
Properties
IUPAC Name |
ethyl (2Z)-2-(azepan-2-ylidene)-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-3-16-12(15)11(9(2)14)10-7-5-4-6-8-13-10/h13H,3-8H2,1-2H3/b11-10- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOLQCPKTVJRTQC-KHPPLWFESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=C1CCCCCN1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C\1/CCCCCN1)/C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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